Cas no 941919-68-2 (1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941919-68-2
• MF: C₂₀H₁₈FN₃O₂
• MW: 351.374228000641
• CID: 5442309
• Update Time: 2025-07-20

1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• 1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C20H18FN3O2/c1-12-7-13(2)9-15(8-12)24-11-14(10-18(24)25)20-22-19(23-26-20)16-5-3-4-6-17(16)21/h3-9,14H,10-11H2,1-2H3
• InChI Key： KLGBKEYREMKBPP-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)CC(C2ON=C(C3=CC=CC=C3F)N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Recent Advances in the Study of 1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS: 941919-68-2)

The compound 1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS: 941919-68-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of 1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one, characterized by the presence of both oxadiazole and pyrrolidinone moieties, is believed to contribute to its selective binding affinity and pharmacological efficacy. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its interaction with target proteins, revealing promising leads for drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific enzyme activities, particularly those associated with kinase inhibition. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that 941919-68-2 exhibits nanomolar potency against a subset of tyrosine kinases, suggesting its potential as a candidate for targeted cancer therapies. Additionally, its pharmacokinetic properties, including metabolic stability and bioavailability, have been investigated, with results indicating favorable profiles for further preclinical development.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is exploring structural derivatives of 1-(3,5-dimethylphenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 941919-68-2 represents a promising scaffold for the development of novel therapeutics, particularly in oncology and inflammatory diseases. Continued research into its mechanism of action and structural optimization will be critical to unlocking its full potential. This briefing underscores the importance of interdisciplinary approaches in advancing the understanding and application of this intriguing molecule.